Cas no 1174535-30-8 (4-chlorothiophene-3-carbonitrile)
4-chlorothiophene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-chlorothiophene-3-carbonitrile
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- MDL: MFCD30183527
- Inchi: 1S/C5H2ClNS/c6-5-3-8-2-4(5)1-7/h2-3H
- InChI Key: BIRJVBDJFFRUKU-UHFFFAOYSA-N
- SMILES: C1SC=C(Cl)C=1C#N
Computed Properties
- Exact Mass: 142.96
- Monoisotopic Mass: 142.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 1.9
4-chlorothiophene-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D542431-5g |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95% | 5g |
$2200 | 2024-08-03 | |
| Enamine | EN300-1272325-1.0g |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-1272325-50mg |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95.0% | 50mg |
$285.0 | 2023-10-02 | |
| Enamine | EN300-1272325-100mg |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95.0% | 100mg |
$426.0 | 2023-10-02 | |
| Enamine | EN300-1272325-250mg |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95.0% | 250mg |
$607.0 | 2023-10-02 | |
| Enamine | EN300-1272325-500mg |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95.0% | 500mg |
$959.0 | 2023-10-02 | |
| Enamine | EN300-1272325-1000mg |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95.0% | 1000mg |
$1229.0 | 2023-10-02 | |
| Enamine | EN300-1272325-2500mg |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95.0% | 2500mg |
$2408.0 | 2023-10-02 | |
| Enamine | EN300-1272325-5000mg |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95.0% | 5000mg |
$3562.0 | 2023-10-02 | |
| Enamine | EN300-1272325-10000mg |
4-chlorothiophene-3-carbonitrile |
1174535-30-8 | 95.0% | 10000mg |
$5283.0 | 2023-10-02 |
4-chlorothiophene-3-carbonitrile Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 4-chlorothiophene-3-carbonitrile
Recent Advances in the Application of 4-Chlorothiophene-3-Carbonitrile (CAS: 1174535-30-8) in Chemical Biology and Pharmaceutical Research
4-Chlorothiophene-3-carbonitrile (CAS: 1174535-30-8) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its thiophene core substituted with a chloro group and a nitrile functionality, serves as a valuable building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, highlighting its importance in modern pharmaceutical research.
One of the most notable applications of 4-chlorothiophene-3-carbonitrile is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound allow for the introduction of diverse pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The study reported that derivatives of 4-chlorothiophene-3-carbonitrile exhibited potent inhibitory activity with improved selectivity profiles compared to existing drugs.
In addition to its role in kinase inhibition, 4-chlorothiophene-3-carbonitrile has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into novel thiophene-based analogs with broad-spectrum activity against drug-resistant bacterial strains. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to derivatives with minimal cytotoxicity and enhanced pharmacokinetic properties. These findings underscore the compound's potential as a scaffold for next-generation antibiotics.
Beyond its therapeutic applications, 4-chlorothiophene-3-carbonitrile has also been employed in materials science. A 2022 study in ACS Applied Materials & Interfaces explored its use in the synthesis of organic semiconductors. The electron-withdrawing nitrile group and the chloro substituent were found to enhance the electronic properties of the resulting materials, making them suitable for use in organic field-effect transistors (OFETs) and photovoltaic devices. This dual utility in both biomedical and materials science applications further solidifies the compound's significance in interdisciplinary research.
Despite these advancements, challenges remain in the large-scale synthesis and optimization of 4-chlorothiophene-3-carbonitrile derivatives. Recent efforts have focused on developing greener synthetic routes, such as catalytic C-H functionalization, to improve yield and reduce environmental impact. A 2023 review in Chemical Reviews summarized these progressions, emphasizing the need for continued innovation in synthetic methodologies to fully exploit the compound's potential.
In conclusion, 4-chlorothiophene-3-carbonitrile (CAS: 1174535-30-8) represents a pivotal compound in contemporary chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibitors to antimicrobial agents and organic materials—highlight its versatility and importance. Future research should focus on addressing synthetic challenges and expanding its therapeutic and technological applications, paving the way for groundbreaking discoveries in the field.
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